Cas no 1138450-30-2 ([1-methyl-3-(trifluoromethyl)pyrazol-4-yl]boronic acid)

[1-Methyl-3-(trifluoromethyl)pyrazol-4-yl]boronic acid is a boronic acid derivative featuring a pyrazole core substituted with a trifluoromethyl group and a methyl group. This compound is widely utilized as a key intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl and heteroaryl structures. The trifluoromethyl group enhances its reactivity and stability, making it valuable in pharmaceutical and agrochemical research. Its boronic acid functionality ensures efficient transmetalation with palladium catalysts, facilitating high-yield transformations. The compound is particularly useful in constructing fluorinated heterocycles, which are of interest in drug discovery due to their improved metabolic stability and bioavailability. Proper handling under inert conditions is recommended to preserve its reactivity.
[1-methyl-3-(trifluoromethyl)pyrazol-4-yl]boronic acid structure
1138450-30-2 structure
Product Name:[1-methyl-3-(trifluoromethyl)pyrazol-4-yl]boronic acid
CAS No:1138450-30-2
MF:C5H6BF3N2O2
MW:193.919551372528
MDL:MFCD13619875
CID:890577
PubChem ID:53405559
Update Time:2025-06-08

[1-methyl-3-(trifluoromethyl)pyrazol-4-yl]boronic acid Chemical and Physical Properties

Names and Identifiers

    • (1-Methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)boronic acid
    • [1-methyl-3-(trifluoromethyl)pyrazol-4-yl]boronic acid
    • 1-Methyl-3-(trifluoromethyl)pyrazole-4-boronic acid
    • 1-Methyl-3-trifluoromethylpyrazole-4-boronic acid
    • (trifluoromethyl)&#8203
    • 1-&#8203
    • 3-&#8203
    • 4-&#8203
    • boronic acid
    • C-2470
    • Methyl-&#8203
    • pyrazole-&#8203
    • [1-methyl-3-(trifluoromethyl)-1h-pyrazol-4-yl]boronic acid
    • B-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-boronic acid
    • CVTMJOHFLLGAIA-UHFFFAOYSA-N
    • 1-Methyl-3-(trifluoromethyl)pyrazole-4-boronic aci
    • 1-Methyl-3-(trifluoromet
    • 1-Methyl-3-(trifluoromethyl)-4-pyrazo
    • AKOS022180053
    • AS-55223
    • 1-methyl-3-trifluoromethyl-1H-pyrazole-4-boronic acid
    • EN300-332684
    • SY022592
    • SCHEMBL2745213
    • PB39638
    • DTXSID40695636
    • (1-Methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)boronicacid
    • DB-211222
    • Boronic acid, B-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-
    • 1-Methyl-3-(trifluoromethyl)-4-pyrazoleboronic Acid
    • 1138450-30-2
    • 1-Methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylboronic acid
    • F16036
    • MFCD13619875
    • CS-0028789
    • MDL: MFCD13619875
    • Inchi: 1S/C5H6BF3N2O2/c1-11-2-3(6(12)13)4(10-11)5(7,8)9/h2,12-13H,1H3
    • InChI Key: CVTMJOHFLLGAIA-UHFFFAOYSA-N
    • SMILES: FC(C1C(B(O)O)=CN(C)N=1)(F)F

Computed Properties

  • Exact Mass: 194.04700
  • Monoisotopic Mass: 194.0474421 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 193.92
  • Topological Polar Surface Area: 58.3

Experimental Properties

  • Boiling Point: 318.5±52.0℃ at 760 mmHg
  • PSA: 58.28000
  • LogP: -0.88130

[1-methyl-3-(trifluoromethyl)pyrazol-4-yl]boronic acid Security Information

[1-methyl-3-(trifluoromethyl)pyrazol-4-yl]boronic acid Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

[1-methyl-3-(trifluoromethyl)pyrazol-4-yl]boronic acid Pricemore >>

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[1-methyl-3-(trifluoromethyl)pyrazol-4-yl]boronic acid Production Method

Additional information on [1-methyl-3-(trifluoromethyl)pyrazol-4-yl]boronic acid

Introduction to [1-methyl-3-(trifluoromethyl)pyrazol-4-yl]boronic Acid (CAS No. 1138450-30-2)

[1-methyl-3-(trifluoromethyl)pyrazol-4-yl]boronic acid is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 1138450-30-2, is characterized by its unique structural and functional properties, making it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both methyl and trifluoromethyl substituents on the pyrazole ring imparts distinct electronic and steric effects, which are crucial for its applications in medicinal chemistry.

The pyrazole core is a versatile heterocyclic scaffold that has been extensively studied for its potential in drug discovery. Its five-membered ring structure, consisting of two nitrogen atoms and three carbon atoms, provides a stable framework that can be easily modified to create a wide range of derivatives. In particular, the [1-methyl-3-(trifluoromethyl)pyrazol-4-yl]boronic acid derivative has shown promise in the development of novel therapeutic agents due to its ability to participate in cross-coupling reactions, such as the Suzuki-Miyaura coupling.

One of the most notable features of this compound is its boronic acid functionality. Boronic acids are widely recognized for their role as key intermediates in organic synthesis, particularly in the context of palladium-catalyzed cross-coupling reactions. These reactions are fundamental to the construction of complex molecular architectures and have been instrumental in the development of numerous pharmaceuticals. The boronic acid group in [1-methyl-3-(trifluoromethyl)pyrazol-4-yl]boronic acid allows for efficient coupling with aryl halides or triflates, facilitating the synthesis of biaryl compounds that are often found in active pharmaceutical ingredients (APIs).

Recent advancements in the field have highlighted the importance of fluorinated pyrazole derivatives in medicinal chemistry. The introduction of a trifluoromethyl group at the 3-position of the pyrazole ring enhances the metabolic stability and lipophilicity of the compound, which are critical factors for drug efficacy. Moreover, fluorine atoms can influence the binding affinity of a molecule to its target receptor, often leading to improved pharmacological properties. The [1-methyl-3-(trifluoromethyl)pyrazol-4-yl]boronic acid derivative exemplifies these principles, making it a compelling candidate for further exploration.

In addition to its synthetic utility, [1-methyl-3-(trifluoromethyl)pyrazol-4-yl]boronic acid has been investigated for its potential biological activity. While specific applications may vary depending on further modifications and derivatization, preliminary studies suggest that this compound could exhibit properties relevant to anti-inflammatory, anti-viral, or anti-cancer therapies. The combination of structural features such as the methyl and trifluoromethyl groups, along with the boronic acid moiety, provides a rich foundation for designing molecules with tailored biological functions.

The synthesis of [1-methyl-3-(trifluoromethyl)pyrazol-4-yl]boronic acid typically involves multi-step organic transformations starting from readily available precursors. The key steps often include halogenation, boronation, and subsequent functional group manipulations to achieve the desired product. Advanced synthetic techniques, such as transition metal catalysis and flow chemistry, have been employed to optimize yields and purity. These methods not only enhance efficiency but also allow for scalability, which is essential for industrial applications.

The role of computational chemistry in understanding and designing molecules like [1-methyl-3-(trifluoromethyl)pyrazol-4-yl]boronic acid cannot be overstated. Molecular modeling techniques provide insights into the structural and electronic properties of compounds, enabling researchers to predict their reactivity and biological activity with high accuracy. By leveraging computational tools, scientists can accelerate the drug discovery process by identifying promising candidates early in the development pipeline.

As research continues to evolve, new methodologies and applications for [1-methyl-3-(trifluoromethyl)pyrazol-4-yl]boronic acid are likely to emerge. The growing interest in fluorinated heterocycles and boronic acids underscores their importance in modern chemical biology. This compound serves as a testament to the ongoing innovation in synthetic organic chemistry and its impact on pharmaceutical development. Future studies may explore novel derivatives with enhanced properties or investigate new synthetic pathways that could further expand its utility.

In conclusion, [1-methyl-3-(trifluoromethyl)pyrazol-4-yl]boronic acid (CAS No. 1138450-30-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for synthesizing complex bioactive molecules. As advancements in synthetic chemistry and computational biology continue to progress, this compound is poised to play an increasingly important role in drug discovery and development.

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